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Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of the ground-state hyperfine
transition in the Ytterbium-171 ion (*’Yb*), a cornerstone of modern high-precision atomic
clocks. We will delve into the precise frequency of this transition, the experimental protocols for
its measurement, and the underlying atomic physics.

Introduction: The 7*Yb* Qubit

The singly-ionized Ytterbium-171 isotope is a leading candidate for advanced atomic clocks
and quantum information processing. Its utility stems from a unique atomic structure. With a
nuclear spin of 1=1/2, its electronic ground state, denoted as 2Si/2, is split into two hyperfine
levels, F=0 and F=1. The energy difference between these two levels corresponds to a
frequency in the microwave domain. The transition between the |[F=0, mF=0) and |F=1, mF=0)
sublevels is the "clock transition.” This specific transition is exceptionally insensitive to external
magnetic fields at the first order, making it an incredibly stable frequency reference. The long
coherence times of this transition are essential for the precision of atomic clocks.[1][2]

Hyperfine Transition Frequency Data

The frequency of the 171Yb* ground-state hyperfine splitting has been measured by numerous
laboratories worldwide with extraordinary precision. These measurements are fundamental for
defining the Sl second and for tests of fundamental physics. The table below summarizes some
of the most precise published values.
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Measured Frequency (Hz) Fractional Uncertainty Reference
12 642 812 118.469 0 6.6 x 1014 Zhang et al. (2025)[3][4]
12 642 812 118.466 1.6 x 10713 (£ 0.002 Hz) Fisk et al. (1996)[5]

(Measurement at 0.1 mHz
12 642 812 118.47 Zhang et al. (2023)
level reported)

Note: The values are corrected for systematic shifts such as the second-order Zeeman and
Doppler shifts to represent the unperturbed transition frequency of an isolated ion at rest.

Experimental Protocol for Frequency Measurement

The precise measurement of the 171Yb* clock transition frequency is a multi-stage process that
combines ion trapping, laser manipulation, and microwave spectroscopy. The most common

technique employed is Ramsey spectroscopy.

First, neutral ytterbium atoms are vaporized in an oven, ionized via a two-photon process, and
confined within a linear radio-frequency (RF) Paul trap. Once trapped, the ion is laser-cooled to
the Doppler limit of approximately 0.5 mK. This is achieved by driving the strong dipole-allowed
2S1/2 — 2Pa1/2 transition using a laser at approximately 370 nm. A second "repumper” laser at
935 nm is required to prevent the ion from being shelved in a metastable D-state, thus enabling

a closed-loop cooling cycle.

After cooling, the ion is prepared in the |2S1/2, F=0, mF=0) ground state through optical
pumping, typically using a circularly polarized 370 nm laser beam. The core measurement is
then performed using Ramsey's method of separated oscillatory fields:

» First 11/2 Pulse: A pulse of a highly stable 12.6 GHz microwave field, phase-locked to a
reference oscillator, is applied to the ion. This pulse is timed to act as a 1/2 pulse, placing
the ion in a coherent superposition of the F=0 and F=1 clock states.

e Free Evolution: The microwave field is turned off, and the ion's quantum state evolves freely
for a specific interrogation time (T). During this period, the phase of the superposition state

evolves relative to the phase of the local oscillator.
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e Second 1t/2 Pulse: An identical microwave pulse is applied. The final state of the ion
(whether it is in F=0 or F=1) depends on the phase difference accumulated during the free

evolution period.

By scanning the frequency of the microwave source around the expected resonance, a
characteristic interference pattern known as Ramsey fringes is produced. The central fringe
corresponds to the exact atomic transition frequency.

To read out the final state of the ion, the 370 nm laser is turned on again.

 If the ion is in the |2S1/2, F=1) state, it will scatter photons from the laser beam, and this
fluorescence can be collected by a sensitive detector like a photomultiplier tube (PMT).

 If the ion is in the |2S1/2, F=0) state, it is "dark" and does not fluoresce.

This electron shelving technique provides a high-contrast measurement of the transition
probability. The measured probability is used to generate an error signal that actively steers the
frequency of the local oscillator, locking it to the atomic transition.

Visualizations

The following diagram illustrates the key atomic energy levels and transitions involved in the
operation of a 1’*Yb* microwave clock.
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Caption: Simplified energy levels in 171Yb* relevant for clock operation.

This diagram outlines the logical sequence of operations in a typical measurement cycle using
Ramsey spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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